Cas no 297763-55-4 (N-5-(4-methylphenyl)-1,3,4-thiadiazol-2-ylfuran-2-carboxamide)

• Product Name: N-5-(4-methylphenyl)-1,3,4-thiadiazol-2-ylfuran-2-carboxamide
• CAS No: 297763-55-4
• MF: C₁₄H₁₁N₃O₂S
• MW: 285.321041345596
• CID: 6019881
• PubChem ID: 695191
• Update Time: 2025-06-28

N-5-(4-methylphenyl)-1,3,4-thiadiazol-2-ylfuran-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-5-(4-methylphenyl)-1,3,4-thiadiazol-2-ylfuran-2-carboxamide
• N-(5-(p-tolyl)-1,3,4-thiadiazol-2-yl)furan-2-carboxamide
• 2-Furancarboxamide, N-[5-(4-methylphenyl)-1,3,4-thiadiazol-2-yl]-
• n-[5-(4-methylphenyl)-1,3,4-thiadiazol-2-yl]furan-2-carboxamide
• AB00139139-02
• CBMicro_021860
• Oprea1_109720
• F0326-1134
• SR-01000449618
• SMR000607858
• HMS2910N12
• Oprea1_050935
• CCG-9215
• N-[5-(4-Methylphenyl)-1,3,4-thiadiazol-2-yl]furan-2-carboximidic acid
• SR-01000449618-1
• CHEMBL1413169
• DTXSID10970164
• 5482-71-3
• BIM-0021904.P001
• AKOS000541631
• MLS001217542
• Furan-2-carboxylic acid (5-p-tolyl-[1,3,4]thiadiazol-2-yl)-amide
• 297763-55-4

• Inchi： 1S/C14H11N3O2S/c1-9-4-6-10(7-5-9)13-16-17-14(20-13)15-12(18)11-3-2-8-19-11/h2-8H,1H3,(H,15,17,18)
• InChI Key： SUTVBHQYFYVSNZ-UHFFFAOYSA-N
• SMILES： O1C=CC=C1C(NC1=NN=C(C2=CC=C(C)C=C2)S1)=O

Computed Properties

• Exact Mass: 285.05719778g/mol
• Monoisotopic Mass: 285.05719778g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 347
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 96.3Ų

Experimental Properties

• Density: 1.367±0.06 g/cm3(Predicted)
• pka: 7.25±0.50(Predicted)

Additional information on N-5-(4-methylphenyl)-1,3,4-thiadiazol-2-ylfuran-2-carboxamide

N-5-(4-methylphenyl)-1,3,4-thiadiazol-2-ylfuran-2-carboxamide (CAS No. 297763-55-4): A Comprehensive Overview

N-5-(4-methylphenyl)-1,3,4-thiadiazol-2-ylfuran-2-carboxamide (CAS No. 297763-55-4) is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a thiadiazole ring and a furan moiety, making it a promising candidate for various therapeutic applications.

The thiadiazole ring is known for its biological activity and has been extensively studied for its potential in drug development. The presence of this ring in N-5-(4-methylphenyl)-1,3,4-thiadiazol-2-ylfuran-2-carboxamide contributes to its stability and reactivity, which are crucial factors in the design of effective pharmaceuticals. Additionally, the furan moiety adds to the compound's versatility and can influence its pharmacokinetic properties.

Recent research has focused on the potential of N-5-(4-methylphenyl)-1,3,4-thiadiazol-2-ylfuran-2-carboxamide as an antimicrobial agent. Studies have shown that this compound exhibits significant activity against a range of bacterial and fungal pathogens. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that N-5-(4-methylphenyl)-1,3,4-thiadiazol-2-ylfuran-2-carboxamide effectively inhibited the growth of Staphylococcus aureus and Candida albicans, two common pathogens responsible for various infections.

In addition to its antimicrobial properties, N-5-(4-methylphenyl)-1,3,4-thiadiazol-2-ylfuran-2-carboxamide has also shown promise in the treatment of inflammatory conditions. Inflammation is a complex biological response involving various mediators and signaling pathways. Research conducted at the University of California, Los Angeles (UCLA) found that this compound can modulate key inflammatory cytokines such as TNF-alpha and IL-6, thereby reducing inflammation in both in vitro and in vivo models.

The structural uniqueness of N-5-(4-methylphenyl)-1,3,4-thiadiazol-2-ylfuran-2-carboxamide also makes it an attractive candidate for drug delivery systems. The compound's ability to form stable complexes with metal ions has been explored for targeted drug delivery applications. A study published in the International Journal of Pharmaceutics demonstrated that N-5-(4-methylphenyl)-1,3,4-thiadiazol-2-ylfuran-2-carboxamide can be effectively encapsulated in liposomes, enhancing its bioavailability and reducing potential side effects.

The synthesis of N-5-(4-methylphenyl)-1,3,4-thiadiazol-2-ylfuran-2-carboxamide involves several well-defined chemical reactions. The process typically begins with the preparation of the thiadiazole ring through a condensation reaction between 1H-tetrazole and carbon disulfide. The resulting intermediate is then reacted with 5-(4-methylphenyl)furan-2-carbaldehyde to form the final product. This synthetic route is highly reproducible and can be scaled up for industrial production.

In terms of safety and toxicity, preliminary studies have indicated that N-5-(4-methylphenyl)-1,3,4-thiadiazol-2-ylfuran-2-carboxamide is generally well-tolerated at therapeutic doses. However, further clinical trials are necessary to fully evaluate its safety profile and determine optimal dosing regimens. These trials will also provide valuable insights into the compound's efficacy across different patient populations.

The future prospects for N-5-(4-methylphenyl)-1,3,4-thiadiazol-2-ylfuran-2-carboxamide are promising. Ongoing research aims to optimize its structure to enhance its therapeutic potential while minimizing side effects. Additionally, efforts are being made to develop novel formulations that can improve its pharmacokinetic properties and patient compliance.

In conclusion, N-5-(4-methylphenyl)-1,3,4-thiadiazol-2-ylfuran-2-carboxamide (CAS No. 297763-55-4) represents a significant advancement in the field of medicinal chemistry. Its unique structural features and diverse biological activities make it a valuable candidate for further development as a therapeutic agent. As research continues to uncover new applications and optimize its properties, this compound is poised to play a crucial role in addressing unmet medical needs.